Cas no 1807203-02-6 (Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate
• CAS No: 1807203-02-6
• MF: C₁₃H₁₂ClF₂NO₃
• MW: 303.689089775085
• CID: 4981362
• Update Time: 2025-06-14

Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12ClF2NO3/c1-2-19-12(18)5-9-3-8(7-17)4-11(10(9)6-14)20-13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： XPSGJGZQQPBSRR-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate (CAS No. 1807203-02-6)

Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate (CAS No. 1807203-02-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a chloromethyl moiety, a cyano group, and a difluoromethoxy substituent, which contribute to its reactivity and potential utility in synthetic chemistry. The compound's molecular structure makes it a valuable intermediate for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the role of difluoromethoxy groups in improving the pharmacokinetic properties of drug candidates. This compound's cyano functionality also offers versatile reactivity, enabling further derivatization through nucleophilic addition or reduction reactions. Such properties align with current trends in medicinal chemistry, where modular synthesis and late-stage functionalization are prioritized.

The synthesis of CAS No. 1807203-02-6 typically involves multi-step organic reactions, including esterification and halogenation processes. Its chloromethyl group serves as a key handle for further chemical modifications, making it a sought-after building block in fragment-based drug design. Industry professionals frequently search for "difluoromethoxy phenylacetate derivatives" or "cyano-containing ester synthesis," reflecting growing interest in this structural motif. Environmental considerations also drive innovation, as greener synthetic routes for such intermediates gain traction.

Analytical characterization of Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. The compound's stability under various conditions is frequently investigated, addressing common queries about "storage conditions for fluorinated esters" and "handling sensitive cyano compounds." These practical aspects are crucial for researchers working with this material in laboratory settings.

Emerging applications of CAS 1807203-02-6 extend to materials science, where its aromatic core and functional groups show promise in polymer modification. The difluoromethoxy group's electron-withdrawing properties influence electronic characteristics, making it relevant for organic electronic materials. This multidisciplinary potential explains why search terms like "fluorinated phenylacetates in material science" have gained visibility in academic databases.

Quality control protocols for Ethyl 2-chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetate emphasize rigorous impurity profiling, particularly for pharmaceutical-grade material. Regulatory compliance remains a key consideration, with manufacturers addressing questions about "specification standards for cyano esters" and "analytical method validation." The compound's shelf life and decomposition pathways are active research areas, reflecting industry needs for stable intermediates.

Future research directions for 1807203-02-6 may explore its utility in catalytic transformations or as a precursor for heterocyclic compounds. The growing emphasis on sustainable chemistry has prompted investigations into biocatalytic approaches for synthesizing such fluorinated building blocks. These developments respond to market demands for environmentally friendly production methods while maintaining the structural complexity required for advanced applications.